Cas no 5528-51-8 (5-methyl-[1,2,4]triazolo[4,3-a]pyridine)
5528-51-8 structure
Product Name:5-methyl-[1,2,4]triazolo[4,3-a]pyridine
5-methyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-[1,2,4]triazolo[4,3-a]pyridine
- NSC70726
- 5-Methyl-s-triazolo<
- 4,3-a>
- pyridin
- CTK5A3344
- 7-methyl-s-triazolo[4,3-a]pyridine
- AR-1G8745
- AC1Q4YIP
- SureCN4550277
- AC1L5IK8
- AG-K-80017
- 5-methyl[1,2,4]triazolo[4,3-a]pyridine
- NSC70726; 5-Methyl-s-triazolo< 4,3-a> pyridin; CTK5A3344; 7-methyl-s-triazolo[4,3-a]pyridine; AR-1G8745; AC1Q4YIP; SureCN4550277; AC1L5IK8; AG-K-80017; 5-methyl[1,2,4]triazolo[4,3-a]pyridine;
- NSC-70726
- 5-Methyl-1,2,4-triazolo[4,3-a]pyridine
- DTXSID80290740
- SCHEMBL4550277
- DB-414133
- MFCD30543689
- SY355469
- 5528-51-8
-
- Inchi: 1S/C7H7N3/c1-6-3-2-4-7-9-8-5-10(6)7/h2-5H,1H3
- InChI Key: YLQUUSYFDSWOMK-UHFFFAOYSA-N
- SMILES: N12C=NN=C1C=CC=C2C
Computed Properties
- Exact Mass: 133.06411
- Monoisotopic Mass: 133.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.24
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.658
- PSA: 30.19
- LogP: 1.03770
5-methyl-[1,2,4]triazolo[4,3-a]pyridine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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